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Compound of Interest

Compound Name: Tiotidine

Cat. No.: B1662263 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

document provides a comprehensive, step-by-step guide to the proper disposal of Tiotidine, a

potent and selective histamine H2-receptor antagonist. While Tiotidine is not classified as a

hazardous substance under EC Directives, adherence to established laboratory waste

management protocols is essential to ensure a safe and compliant work environment.

Tiotidine: Key Safety and Handling Data
The following table summarizes essential information for Tiotidine. It is important to note that

while it is not classified as hazardous, standard laboratory precautions should always be

observed when handling this compound.
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Property Value Source

Chemical Name Tiotidine Tocris Bioscience[1]

CAS Number 69014-14-8 Tocris Bioscience[1]

Molecular Formula C10H16N8S2 Tocris Bioscience[1]

Molecular Weight 312.41 Tocris Bioscience[1]

Hazard Classification

This substance does not meet

the classification criteria of the

EC Directives 67/548/EEC,

1999/45/EC or 1272/2008.

Tocris Bioscience[1]

Labeling Requirements

The product does not need to

be labelled in accordance with

EC directives or respective

national laws.

Tocris Bioscience

Procedural Guide for Tiotidine Disposal
The following protocol outlines the recommended steps for the safe disposal of Tiotidine from

a research laboratory. This procedure is designed to minimize environmental impact and

ensure compliance with general laboratory safety standards.

1. Personal Protective Equipment (PPE)

Before handling Tiotidine, ensure you are wearing appropriate personal protective

equipment, including:

Safety glasses or goggles

Laboratory coat

Chemical-resistant gloves (e.g., nitrile)

2. Waste Segregation and Collection

Solid Tiotidine Waste:
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Collect any unused or expired solid Tiotidine in a designated, sealed, and clearly labeled

waste container. The label should include the chemical name ("Tiotidine") and the date.

Do not mix with other chemical wastes unless explicitly permitted by your institution's

hazardous waste management plan.

Contaminated Materials:

Any materials that have come into direct contact with Tiotidine, such as weighing paper,

contaminated gloves, or pipette tips, should be collected in a separate, sealed plastic bag

or container labeled as "Tiotidine Contaminated Waste."

Solutions Containing Tiotidine:

Aqueous or solvent-based solutions containing Tiotidine should be collected in a

designated, sealed, and labeled waste container.

The label must clearly indicate the contents, including the solvent used and the

approximate concentration of Tiotidine.

Do not dispose of solutions containing Tiotidine down the drain.

3. Storage of Tiotidine Waste

Store the sealed and labeled Tiotidine waste containers in a designated and secure waste

accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible chemicals.

4. Final Disposal

Arrange for the collection of the Tiotidine waste by your institution's licensed hazardous

waste disposal contractor.

Provide the contractor with a clear inventory of the waste being collected.

Follow all institutional and local regulations for the final disposal of non-hazardous chemical

waste.
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Tiotidine Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tiotidine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.tocris.com [documents.tocris.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Tiotidine in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662263#tiotidine-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1662263?utm_src=pdf-body
https://www.benchchem.com/product/b1662263?utm_src=pdf-body
https://www.benchchem.com/product/b1662263?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662263?utm_src=pdf-custom-synthesis
https://documents.tocris.com/pdfs/tocris_msds/0826_sds.pdf?1620668992
https://www.benchchem.com/product/b1662263#tiotidine-proper-disposal-procedures
https://www.benchchem.com/product/b1662263#tiotidine-proper-disposal-procedures
https://www.benchchem.com/product/b1662263#tiotidine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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